Cas no 1349715-85-0 (5-Fluoro-2-(oxetan-3-yloxy)aniline)

• Product Name: 5-Fluoro-2-(oxetan-3-yloxy)aniline
• CAS No: 1349715-85-0
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 4917396
• PubChem ID: 56604401
• Update Time: 2026-02-27

5-Fluoro-2-(oxetan-3-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(oxetan-3-yloxy)aniline
• 5-Fluoro-2-(oxetan-3-yloxy)benzenamine

• Inchi： 1S/C9H10FNO2/c10-6-1-2-9(8(11)3-6)13-7-4-12-5-7/h1-3,7H,4-5,11H2
• InChI Key： AILYXTCZIJKBRK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N)OC1COC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 1
• Topological Polar Surface Area: 44.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 5-Fluoro-2-(oxetan-3-yloxy)aniline

5-Fluoro-2-(oxetan-3-yloxy)aniline (CAS No. 1349715-85-0): A Comprehensive Overview

5-Fluoro-2-(oxetan-3-yloxy)aniline (CAS No. 1349715-85-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluoro substituent and an oxetane ring in its structure imparts unique chemical and biological properties, making it an attractive candidate for various research endeavors.

The chemical structure of 5-Fluoro-2-(oxetan-3-yloxy)aniline is defined by a substituted aniline core with a fluoro group at the 5-position and an oxetane ring at the 2-position. The fluoro substitution is known to enhance the lipophilicity and metabolic stability of compounds, which are crucial factors in drug design. The oxetane ring, on the other hand, introduces additional steric and electronic effects that can influence the compound's binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the importance of 5-Fluoro-2-(oxetan-3-yloxy)aniline in the development of inhibitors for various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against protein kinases, which are key regulators of cellular signaling pathways involved in cancer progression. The researchers found that the fluoro substitution and oxetane ring significantly enhanced the potency and selectivity of these inhibitors, making them promising candidates for further preclinical evaluation.

In addition to its potential as a kinase inhibitor, 5-Fluoro-2-(oxetan-3-yloxy)aniline has also shown promise in the treatment of neurological disorders. A recent study published in the European Journal of Medicinal Chemistry reported that this compound and its derivatives exhibit neuroprotective effects by modulating the activity of specific ion channels and receptors in neuronal cells. The researchers observed that these compounds effectively reduced oxidative stress and neuronal cell death, suggesting their potential as therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 5-Fluoro-2-(oxetan-3-yloxy)aniline is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently prepare this compound and its derivatives, allowing for the exploration of a wide range of structural modifications. One notable synthetic approach involves the coupling of 5-fluoroaniline with oxetan-3-ol using transition metal-catalyzed reactions, followed by deprotection steps to yield the desired product. This method has been optimized to achieve high yields and purity, facilitating large-scale production for preclinical and clinical studies.

The pharmacokinetic properties of 5-Fluoro-2-(oxetan-3-yloxy)aniline have also been extensively studied to assess its suitability as a drug candidate. In vitro assays have shown that this compound exhibits favorable solubility, permeability, and metabolic stability, which are essential for achieving effective drug delivery. Furthermore, animal studies have demonstrated that 5-Fluoro-2-(oxetan-3-yloxy)aniline has good oral bioavailability and a favorable pharmacokinetic profile, supporting its potential for further development as an orally administered therapeutic agent.

In conclusion, 5-Fluoro-2-(oxetan-3-yloxy)aniline (CAS No. 1349715-85-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into the biological activities and mechanisms of action of this compound, paving the way for its potential translation into clinical practice.